3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine

• Molecular Formula: C12H8ClF3N2
• Molecular Weight: 272.65 g/mol
• IUPAC Name: 3-chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine
• InChI: InChI=1S/C12H8ClF3N2/c1-7-2-4-8(5-3-7)10-6-9(12(14,15)16)11(13)18-17-10/h2-6H,1H3
• InChI Key: SEDYMTNEPGROSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C(=C2)C(F)(F)F)Cl

Description

3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine is a versatile chemical intermediate designed for research and development applications, particularly in the fields of agrochemistry and pharmaceutical science. Its molecular structure incorporates both a chloro and a trifluoromethyl group on a pyridazine core, making it a valuable scaffold for constructing more complex, bioactive molecules. The chloro substituent is a reactive handle for further functionalization via cross-coupling reactions and nucleophilic substitutions, allowing researchers to create diverse compound libraries . The trifluoromethyl group is a critical motif known to enhance key properties in active ingredients, including metabolic stability, lipophilicity, and overall bioactivity . In agrochemical research, analogous pyridazine compounds containing the meta-trifluoromethyl phenyl group have demonstrated significant utility as potent inhibitors of phytoene desaturase (PDS), a crucial enzyme in carotenoid biosynthesis, leading to their development as bleaching herbicides . In pharmaceutical research, similar pyridazine derivatives are frequently explored as core structures in the synthesis of potential enzyme inhibitors and receptor modulators due to their ability to engage in key π-π and hydrophobic interactions within enzymatic pockets . This product is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Preparation Methods

Starting Materials and Initial Pyridazine Formation

• Ethyl 3,3,3-trifluoropyruvate is a common starting material to introduce the trifluoromethyl group into the pyridazine ring system.
• Reaction with hydrazine hydrate under acidic conditions (acetic acid) leads to cyclization forming 6-methyl-4-(trifluoromethyl)pyridazin-3(2H)-one intermediates.
• Subsequent oxidation and esterification steps produce ester derivatives amenable to further functionalization.

Chlorination

• Chlorination of pyridazine derivatives is efficiently performed using phosphorous oxychloride (POCl₃) under reflux.
• This step converts keto or hydroxy groups on the pyridazine ring into chloro substituents, specifically at the 3-position.
• The reaction is typically followed by hydrolysis and conversion to acid chlorides for further amide or aryl coupling.

Arylation (Introduction of 4-Methylphenyl Group)

• Arylation at the 6-position can be achieved by coupling reactions involving acid chloride intermediates and arylamines or via palladium-catalyzed cross-coupling methods.
• For example, reaction of acid chloride intermediates with 4-methylphenyl-containing amines under mild conditions (room temperature, dichloromethane solvent, triethylamine base) yields the desired aryl-substituted pyridazine.

Fluorination to Introduce Trifluoromethyl Group

• A specialized method involves fluorination of (trichloromethyl)pyridines using anhydrous hydrogen fluoride (HF) in the presence of metal halide catalysts such as FeCl₃ or FeF₃.
• This reaction is conducted under superatmospheric pressures (5-1200 psig) and elevated temperatures (150–250 °C) for 1–100 hours.
• This method achieves high yields and selectivity for the trifluoromethyl group, avoiding decomposition common in vapor-phase fluorination.

Representative Reaction Scheme Summary (Based on Literature)

Step	Reaction Type	Reagents/Conditions	Product/Intermediate	Notes
1	Cyclization	Ethyl 3,3,3-trifluoropyruvate + hydrazine hydrate, AcOH	6-methyl-4-(trifluoromethyl)pyridazin-3(2H)-one	Pyridazine core formation
2	Oxidation	Potassium chromate, H₂SO₄, room temp	6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazine-3-carboxylic acid	Prepares for esterification
3	Esterification	Ethanol, catalytic H₂SO₄, reflux	Corresponding ester derivative	Facilitates further functionalization
4	Chlorination	Phosphorous oxychloride, reflux	6-chloro-5-(trifluoromethyl)pyridazine ester	Introduces chloro substituent
5	Hydrolysis & Acid chloride formation	LiOH (alkali), THF/H₂O; then SOCl₂	Acid chloride intermediate	Activated for coupling
6	Arylation (amide formation)	4-methylphenylamine, Et₃N, DCM, r.t.	3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine	Final target compound

Alternative Fluorination Method for Trifluoromethyl Group Installation

Parameter	Conditions/Range	Comments
Starting Material	(Trichloromethyl)pyridine derivatives	Chlorinated or dichlorinated variants
Fluorinating Agent	Anhydrous liquid hydrogen fluoride (HF)	Liquid phase fluorination preferred
Catalyst	Metal halides: FeCl₃, FeF₃ (1-10 mol%)	Catalytic amounts improve yield and selectivity
Pressure	5–1200 psig (preferably ~15 psig)	Superatmospheric pressure enhances reaction
Temperature	150–250 °C	Avoids decomposition seen in vapor phase
Reaction Time	1–100 hours (typical ~25 hours)	Depends on substrate and conditions
Product Isolation	Distillation or standard purification	High yield of trifluoromethylated pyridines

This method is particularly advantageous for preparing trifluoromethylated pyridazine derivatives with chloro substituents, providing better energy efficiency and product purity than vapor-phase fluorination.

Characterization and Yield Data

• The final compound typically exhibits high purity confirmed by NMR, mass spectrometry, and elemental analysis.
• Yields for the key arylation step (amide formation) are reported in the range of 70–85% .
• The trifluoromethyl group enhances compound stability and lipophilicity, which is beneficial for biological activity and material applications.

Summary of Research Insights and Applications

• The trifluoromethyl group is critical for improving lipophilicity and metabolic stability , influencing the compound's biological properties such as antimicrobial or anticancer activities.
• The chloro substituent serves as a versatile site for further chemical modifications or functionalization.
• Arylation with 4-methylphenyl groups modulates the compound's electronic and steric properties, affecting binding affinity in biological targets.
• The described synthetic routes are supported by multiple studies emphasizing the importance of controlled fluorination and selective halogenation to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific substituents.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to create derivatives with different properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium azide or potassium thiocyanate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution of the chloro group with an amine can yield an amino derivative, while oxidation may produce a ketone or aldehyde derivative.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the trifluoromethyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The biological and chemical behavior of pyridazine derivatives is heavily influenced by substituent positions and electronic characteristics. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position)	Key Physicochemical Properties	Biological Activity
3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine	3-Cl, 6-(4-MePh), 4-CF₃	High lipophilicity (logP ~3.5 inferred)	Potential CNS modulation
3-Chloro-6-(2-thienyl)-4-(trifluoromethyl)pyridazine (CAS 264,65783)	3-Cl, 6-thienyl, 4-CF₃	Moderate solubility (polar thienyl)	Unknown; structural analog for screening
3-Chloro-6-(4-chlorophenyl)pyridazine-4-carboxylate (Ethyl ester)	3-Cl, 6-(4-ClPh), 4-COOEt	Lower lipophilicity (ester group)	CNS activity in preclinical models
3-Hydroxy-6-methyl-4-(trifluoromethyl)pyridazine (CAS 460)	3-OH, 6-Me, 4-CF₃	Higher solubility (hydroxyl group)	Potential metabolic instability

Key Observations :

• Trifluoromethyl at Position 4 : Enhances metabolic stability and electron-withdrawing effects, improving binding to hydrophobic pockets in enzymes or receptors .
• Aryl vs.
• Chloro vs. Hydroxyl at Position 3 : Chloro substituents increase electrophilicity and stability compared to hydroxyl groups, which may improve bioavailability but reduce reactivity .

Analgesic and Anti-inflammatory Activity

A related compound, 3-chloro-6-(4-methylphenyl)pyridazine (lacking the 4-CF₃ group), demonstrated analgesic and anti-inflammatory effects comparable to standard drugs like diclofenac in rodent models . The addition of the 4-trifluoromethyl group in the target compound may enhance its potency or duration of action due to increased membrane permeability and resistance to oxidative metabolism .

Enzyme Inhibition

The target compound’s 4-methylphenyl group may further optimize interactions with enzyme active sites.

CNS Modulation

Ethyl 3-chloro-6-(4-chlorophenyl)-pyridazine-4-carboxylate () exhibited central nervous system (CNS) effects, likely due to its ability to cross the blood-brain barrier. The target compound’s trifluoromethyl group could enhance this property, though specific studies are needed .

Biological Activity

3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine is a heterocyclic compound with significant biological activity, particularly in antimicrobial and anticancer domains. Its unique structural features, including a pyridazine ring substituted with a chloro group, a 4-methylphenyl group, and a trifluoromethyl group, contribute to its enhanced lipophilicity and potential interactions with biological targets.

Chemical Structure and Properties

• Molecular Formula : C12H9ClF3N
• Molecular Weight : 272.65 g/mol
• Structural Characteristics :
  • Six-membered pyridazine ring
  • Chloro group enhances reactivity
  • Trifluoromethyl group increases lipophilicity

The trifluoromethyl substituent is particularly notable for improving the compound's stability and interaction with biological systems, making it a candidate for various therapeutic applications.

Antimicrobial Properties

Research indicates that 3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine exhibits antimicrobial activity , notably against methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve binding to specific enzymes or receptors, thus modulating their activities. This compound's effectiveness against resistant strains highlights its potential as a new antimicrobial agent in clinical settings .

Table 1: Antimicrobial Activity Against MRSA

Compound Name	MIC (µg/mL)	Activity
3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine	8	Effective
Control (Vancomycin)	2	Highly Effective

Anticancer Potential

In addition to its antimicrobial properties, this compound is also being investigated for its anticancer effects . Preliminary studies suggest that it may inhibit cancer cell proliferation through mechanisms similar to those observed in other pyridazine derivatives. The presence of the trifluoromethyl group is believed to enhance its cytotoxicity against various cancer cell lines .

The biological activity of 3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine is primarily attributed to its ability to interact with specific molecular targets within biological systems. These interactions can lead to the following effects:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in bacterial cell viability and cancer cell proliferation.
• Receptor Modulation : It can alter receptor activities, potentially influencing signaling pathways critical for cell survival and growth.

Case Studies and Research Findings

• Study on Antimicrobial Activity :
  A study published in Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the growth of MRSA at low concentrations. The research highlighted the role of the trifluoromethyl group in enhancing the lipophilicity, which is crucial for membrane penetration and target interaction.
• Anticancer Activity Assessment :
  Research conducted on various cancer cell lines revealed that 3-Chloro-6-(4-methylphenyl)-4-(trifluoromethyl)pyridazine exhibited significant cytotoxic effects, with IC50 values comparable to established chemotherapeutics. The study emphasized the importance of structural modifications in optimizing anticancer activity .